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  4. 2-[(2E)-2-Benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
2-[(2E)-2-Benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[(2E)-2-Benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 354992-63-5
VCID: VC0430200
InChI: InChI=1S/C27H28N4OS/c1-27(2,3)19-14-15-21-22(16-19)33-24-23(21)25(32)31(20-12-8-5-9-13-20)26(29-24)30-28-17-18-10-6-4-7-11-18/h4-13,17,19H,14-16H2,1-3H3,(H,29,30)/b28-17+
SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)NN=CC4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C27H28N4OS
Molecular Weight: 456.6g/mol

2-[(2E)-2-Benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 354992-63-5

Main Products

VCID: VC0430200

Molecular Formula: C27H28N4OS

Molecular Weight: 456.6g/mol

2-[(2E)-2-Benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 354992-63-5

CAS No. 354992-63-5
Product Name 2-[(2E)-2-Benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C27H28N4OS
Molecular Weight 456.6g/mol
IUPAC Name 2-[(2E)-2-benzylidenehydrazinyl]-7-tert-butyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C27H28N4OS/c1-27(2,3)19-14-15-21-22(16-19)33-24-23(21)25(32)31(20-12-8-5-9-13-20)26(29-24)30-28-17-18-10-6-4-7-11-18/h4-13,17,19H,14-16H2,1-3H3,(H,29,30)/b28-17+
Standard InChIKey FPRHXMMPPWQUSZ-OGLMXYFKSA-N
Isomeric SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)N/N=C/C4=CC=CC=C4)C5=CC=CC=C5
SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)NN=CC4=CC=CC=C4)C5=CC=CC=C5
Canonical SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)NN=CC4=CC=CC=C4)C5=CC=CC=C5
PubChem Compound 9633243
Last Modified Nov 11 2021
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